Bismuth metal
Bismuth metal
Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98.
Bismuth atom is a pnictogen and a metal atom.
A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209.
Bismuth atom is a pnictogen and a metal atom.
A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209.
Brand Name:
Vulcanchem
CAS No.:
7440-69-9
VCID:
VC0147881
InChI:
InChI=1S/Bi
SMILES:
[Bi]
Molecular Formula:
Bi
Molecular Weight:
208.9804 g/mol
Bismuth metal
CAS No.: 7440-69-9
Reference Standards
VCID: VC0147881
Molecular Formula: Bi
Molecular Weight: 208.9804 g/mol
| CAS No. | 7440-69-9 |
|---|---|
| Product Name | Bismuth metal |
| Molecular Formula | Bi |
| Molecular Weight | 208.9804 g/mol |
| IUPAC Name | bismuth |
| Standard InChI | InChI=1S/Bi |
| Standard InChIKey | JCXGWMGPZLAOME-UHFFFAOYSA-N |
| Impurities | IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM |
| SMILES | [Bi] |
| Canonical SMILES | [Bi] |
| Boiling Point | 1564 DEG +/-5 °C, 760 MM HG |
| Colorform | Gray white soft metal HEXAGONAL SILVER-WHITE CRYSTALS GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER PINKISH-SILVER, HARD, BRITTLE METAL |
| Density | 9.78 @ 20 °C/4 °C |
| Melting Point | 271 °C |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals, OtherSolid; OtherSolid; PelletsLargeCrystals |
| Description | Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98. Bismuth atom is a pnictogen and a metal atom. A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209. |
| Shelf Life | SUPERFICIALLY OXIDIZED BY AIR, FREQUENTLY BECOMING IRIDESCENT WHEN HEATED IN AIR IT FORMS BISMUTH TRIOXIDE |
| Solubility | INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID SOL IN CONCENTRATED HYDROCHLORIC ACID |
| Synonyms | Bi, Bismuth |
| Vapor Pressure | 78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C |
| PubChem Compound | 5359367 |
| Last Modified | Nov 11 2021 |
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